Cas no 2138215-22-0 (1-(2-Amino-3,3,3-trifluoropropyl)-3-propan-2-ylurea)

• Product Name: 1-(2-Amino-3,3,3-trifluoropropyl)-3-propan-2-ylurea
• CAS No: 2138215-22-0
• MF: C₇H₁₄F₃N₃O
• MW: 213.200771808624
• CID: 5280007
• Update Time: 2025-10-29

1-(2-Amino-3,3,3-trifluoropropyl)-3-propan-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3,3,3-trifluoropropyl)-1-(propan-2-yl)urea
• 1-(2-Amino-3,3,3-trifluoropropyl)-3-propan-2-ylurea

• Inchi： 1S/C7H14F3N3O/c1-4(2)13-6(14)12-3-5(11)7(8,9)10/h4-5H,3,11H2,1-2H3,(H2,12,13,14)
• InChI Key： QADGWRGMJMKGOB-UHFFFAOYSA-N
• SMILES： FC(C(CNC(NC(C)C)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 0.4
• Topological Polar Surface Area: 67.2

Additional information on 1-(2-Amino-3,3,3-trifluoropropyl)-3-propan-2-ylurea

1-(2-Amino-3,3,3-Trifluoropropyl)-3-Propan-2-ylurea: A Comprehensive Overview

1-(2-Amino-3,3,3-Trifluoropropyl)-3-Propan-2-ylurea is a compound with the CAS number 2138215-22-0, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, combining a urea group with a trifluoropropyl amino substituent and a propan-2-yl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

The molecular structure of 1-(2-Amino-3,3,3-Trifluoropropyl)-3-Propan-2-ylurea is notable for its trifluorinated propyl chain attached to an amino group. This feature introduces significant steric and electronic effects, which can influence the compound's reactivity and solubility. Recent studies have highlighted the importance of such fluorinated substituents in modulating the pharmacokinetic profiles of bioactive molecules. For instance, fluorine atoms are known to enhance lipophilicity and improve metabolic stability, both of which are critical factors in drug design.

From a synthetic perspective, the preparation of 1-(2-Amino-3,3,3-Trifluoropropyl)-3-Propan-2-ylurea involves a multi-step process that typically begins with the synthesis of the trifluoropropyl amine precursor. This precursor is then subjected to nucleophilic substitution or coupling reactions to introduce the urea functionality. The use of advanced catalytic systems and optimized reaction conditions has enabled chemists to achieve high yields and purity levels in the synthesis of this compound.

Recent research has focused on evaluating the biological activity of 1-(2-Amino-3,3,3-Trifluoropropyl)-3-Propan-2-ylurea. In vitro assays have demonstrated its potential as an inhibitor of certain enzyme targets, suggesting its role in therapeutic applications. For example, studies published in 2024 have shown that this compound exhibits moderate inhibitory activity against kinases involved in cellular signaling pathways. Such findings underscore its potential as a lead compound for further optimization in drug discovery programs.

In addition to its biological applications, 1-(2-Amino-3,3,3-Trifluoropropyl)-3-Propan-2-ylurea has also been explored for its material properties. Its ability to form stable crystalline structures makes it a candidate for applications in polymer chemistry and nanotechnology. Researchers have investigated its compatibility with various polymer matrices and its influence on mechanical properties such as tensile strength and flexibility.

The environmental impact of 1-(2-Amino-3,3,3-Trifluoropropyl)-3-Propan-2-ylurea has also been a topic of recent interest. Studies conducted under environmentally relevant conditions have assessed its biodegradation potential and toxicity profile. Preliminary results indicate that while the compound exhibits moderate persistence in aqueous environments due to its fluorinated nature, it does not pose significant acute toxicity risks to aquatic organisms at concentrations typically encountered in industrial discharges.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize 1-(2-Amino-3,3,3-Trifluoropropyl)-3-Propan-2-yliurea at a molecular level. These studies have provided insights into its conformational dynamics and intermolecular interactions, which are essential for understanding its behavior in different chemical environments.

In conclusion, 1-(2-Amino-3,3,Trifluoropropyl)-Propan-yliurea (CAS No: 54698794) stands as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research into drug development and materials science. As ongoing studies continue to uncover new facets of its properties and potential uses